5-Bromo-7-methylchroman-4-amine
Description
5-Bromo-7-methylchroman-4-amine is a brominated chroman derivative featuring a benzopyran (chroman) core substituted with a bromine atom at position 5, a methyl group at position 7, and an amine group at position 2. Chroman derivatives are of significant interest in medicinal chemistry due to their structural resemblance to bioactive natural products and pharmaceuticals.
Properties
Molecular Formula |
C10H12BrNO |
|---|---|
Molecular Weight |
242.11 g/mol |
IUPAC Name |
5-bromo-7-methyl-3,4-dihydro-2H-chromen-4-amine |
InChI |
InChI=1S/C10H12BrNO/c1-6-4-7(11)10-8(12)2-3-13-9(10)5-6/h4-5,8H,2-3,12H2,1H3 |
InChI Key |
OGSQZJZARIKSIM-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C(CCO2)N)C(=C1)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Bromo-7-methylchroman-4-amine typically involves the following steps:
Bromination: The starting material, 7-methylchroman-4-one, is brominated at the 5-position using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like chloroform or acetic acid.
Reduction: The brominated intermediate is then reduced to 5-bromo-7-methylchroman-4-ol using a reducing agent such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).
Amination: Finally, the hydroxyl group at the 4-position is converted to an amine group through a reaction with ammonia or an amine source under suitable conditions, such as heating with ammonium chloride (NH4Cl) and a catalyst.
Industrial Production Methods
Industrial production of 5-Bromo-7-methylchroman-4-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, green chemistry principles, such as the use of environmentally friendly solvents and catalysts, may be employed to minimize the environmental impact.
Chemical Reactions Analysis
Types of Reactions
5-Bromo-7-methylchroman-4-amine can undergo various chemical reactions, including:
Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro derivatives.
Reduction: The bromine atom can be reduced to a hydrogen atom, resulting in the formation of 7-methylchroman-4-amine.
Substitution: The bromine atom can be substituted with other nucleophiles, such as hydroxyl, thiol, or amino groups, to form different derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2), potassium permanganate (KMnO4), and nitric acid (HNO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.
Substitution: Nucleophiles like sodium hydroxide (NaOH), thiourea, or amines can be used under basic or neutral conditions.
Major Products Formed
Oxidation: Nitroso or nitro derivatives.
Reduction: 7-Methylchroman-4-amine.
Substitution: Various substituted chroman derivatives depending on the nucleophile used.
Scientific Research Applications
5-Bromo-7-methylchroman-4-amine has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.
Biology: Studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.
Medicine: Investigated for its potential therapeutic effects, including its role as a lead compound in drug discovery and development.
Industry: Utilized in the production of pharmaceuticals, agrochemicals, and other fine chemicals.
Mechanism of Action
The mechanism of action of 5-Bromo-7-methylchroman-4-amine involves its interaction with specific molecular targets and pathways. The amine group can form hydrogen bonds with biological molecules, while the bromine atom can participate in halogen bonding. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
Positional Isomers: Bromine and Methyl Substitution Patterns
The position of substituents on the chroman ring significantly impacts physicochemical and biological properties. Key comparisons include:
Key Observations :
- Reactivity : Bromine at position 5 (as in the target compound) may enhance electrophilic aromatic substitution compared to position 6, where steric effects from the methyl group could hinder reactivity .
- Lipophilicity : Methyl groups at position 7 generally increase logP values, favoring membrane permeability in drug design contexts .
Heterocyclic Analogs with Amine and Halogen Substituents
Compounds with similar functional groups but distinct core structures exhibit divergent properties:
Key Observations :
- Bioactivity: Isoquinoline derivatives (e.g., 4-Bromo-7-chloroisoquinolin-1-amine) often exhibit antimicrobial or anticancer activity, whereas indazole analogs (e.g., 5-Bromo-1H-indazol-4-amine) are explored as kinase inhibitors .
Methoxy-Substituted Chroman Derivatives
Methoxy groups are common substituents in chroman-based pharmaceuticals (e.g., anticoagulants or antioxidants):
Key Observations :
Recommendations :
- Conduct crystallographic studies (e.g., using SHELX software ) to resolve its 3D structure.
- Evaluate cross-coupling reactivity with palladium catalysts, leveraging bromine’s versatility.
- Screen for biological activity against targets known to interact with chroman derivatives (e.g., serotonin receptors).
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